7-(4-chlorobenzyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-[(4-chlorophenyl)methyl]-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H12ClN5O/c1-10-19-16-18-8-13-14(22(16)20-10)6-7-21(15(13)23)9-11-2-4-12(17)5-3-11/h2-8H,9H2,1H3
• InChI Key: GREZDKFUPDRXHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C16H12ClN5O
• Molecular Weight: 325.75 g/mol

Description

The compound belongs to the class of pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin derivatives. These compounds are of significant interest due to their diverse biological activities and potential applications in various fields of chemistry and pharmacology.

Synthesis Analysis

• The synthesis of similar compounds, such as 5-Aryl-7-methyl-4,5,6,7-tetrahydro-[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols, involves three-component reactions of 1H-1,2,4-triazol-3-amine with aromatic aldehydes and acetone in the presence of TsOH (Komykhov et al., 2017).

Molecular Structure Analysis

• The molecular structure of similar compounds has been confirmed using various techniques like 1H NMR, IR, 13C NMR, MS, and single crystal X-ray diffraction, as seen in the synthesis of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-imines (Chen & Shi, 2008).

Chemical Reactions and Properties

• These compounds are known to undergo various chemical reactions, such as nucleophilic substitutions and cyclization, leading to the formation of different derivatives with varied biological activities (Betti et al., 1998).

Physical Properties Analysis

• Pyrimidine derivatives' physical properties, including melting points, solubility, and crystalline structure, are typically characterized using techniques like X-ray diffraction and spectroscopic methods (Lahmidi et al., 2019).

Chemical Properties Analysis

• These compounds exhibit various chemical properties, such as fungicidal and insecticidal activities, as demonstrated in the study of 3-[(6-chloropyridin-3-yl)methyl]-6-substituted-6,7-dihydro-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-imines (Chen & Shi, 2009).